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Compound of Interest

Compound Name: 3-(4-Fluorobenzoyl)propionic acid

CAS No.: 366-77-8

Cat. No.: B1222277

Get Quote

This guide provides a comprehensive technical overview of 3-(4-Fluorobenzoyl)propionic
acid, a key chemical intermediate. It is intended for researchers, scientists, and professionals

in drug development and organic synthesis. The document covers the molecule's fundamental

properties, synthesis, characterization, and significant applications, grounding all information in

established scientific principles and methodologies.

Core Molecular Attributes
3-(4-Fluorobenzoyl)propionic acid, also known by synonyms such as 4-(4-Fluorophenyl)-4-

oxobutanoic acid, is a solid, white powder at room temperature.[1] Its core structure consists of

a fluorophenyl group attached to a butyric acid chain via a ketone, making it an alkyl-

phenylketone derivative.[2] This structure is fundamental to its utility as a versatile building

block in the synthesis of more complex molecules.[1]

Physicochemical Properties
A summary of the key identifiers and properties of 3-(4-Fluorobenzoyl)propionic acid is

presented below for quick reference.
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Property Value Source(s)

Molecular Formula C₁₀H₉FO₃ [1][3][4]

Molecular Weight 196.18 g/mol [3][4]

CAS Number 366-77-8 [3]

Melting Point 98-104 °C [1]

Appearance White powder [1]

Linear Formula FC₆H₄COCH₂CH₂CO₂H

InChI Key
WUYWHIAAQYQKPP-

UHFFFAOYSA-N
[5]

SMILES OC(=O)CCC(=O)c1ccc(F)cc1 [2]

Synthesis and Mechanism
The primary route for synthesizing 3-(4-Fluorobenzoyl)propionic acid is the Friedel-Crafts

acylation of fluorobenzene with succinic anhydride.[6][7] This electrophilic aromatic substitution

reaction is a cornerstone of organic synthesis, valued for its efficiency in forming carbon-carbon

bonds with aromatic rings.

The Friedel-Crafts Acylation Mechanism
The reaction is catalyzed by a Lewis acid, typically anhydrous aluminum chloride (AlCl₃), which

activates the succinic anhydride to generate a potent electrophile, the acylium ion.[8][9] The

electron-rich fluorobenzene ring then attacks this ion. Due to the directing effects of the fluorine

atom and steric considerations, the acylation occurs predominantly at the para position.[10] A

subsequent aqueous workup neutralizes the reaction and liberates the final ketone product.[7]

[11]

Caption: Key application areas for 3-(4-Fluorobenzoyl)propionic acid.

Other Industrial Uses
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Beyond pharmaceuticals, this compound serves as a building block in the production of

specialty chemicals and agrochemicals. [1]Its structural features contribute to the efficacy of the

final products. It is also used in material science to develop polymeric materials with improved

thermal and mechanical properties. [1]In analytical chemistry, it can be employed as a

reference standard for chromatographic techniques. [1]

Safety and Handling
3-(4-Fluorobenzoyl)propionic acid is classified
as an acute toxicant if swallowed (Acute Tox. 4
Oral) and requires careful handling. [2]Standard
personal protective equipment (PPE), including
gloves, eye shields, and a dust mask, should be
worn when working with the solid compound.
[2]It should be stored in a cool, dry place, with
recommended storage temperatures between 0-
8 °C. [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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